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Compound of Interest

Compound Name: Ohchinin

cat. No.: B1157707

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical compounds are paramount. This document provides essential safety and
logistical information for the proper disposal of Ohchinin, ensuring the protection of personnel
and the environment.

Ohchinin Chemical and Physical Properties

A summary of key quantitative data for Ohchinin is presented in the table below for easy

reference.
Property Value
Molecular Formula C36H420s
Molecular Weight 602.73 g/mol
CAS Number 67023-80-7
Purity >97%
Appearance Solid
Recommended Storage -20°C for long term, 2-8°C for short term

Hazard Assessment

According to the available Material Safety Data Sheet (MSDS), Ohchinin is not classified as a
hazardous material under the Globally Harmonized System of Classification and Labelling of
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Chemicals (GHS). It is not categorized under physical, health, or environmental hazards.

Personal Protective Equipment (PPE)

When handling Ohchinin, especially during disposal procedures, it is crucial to wear
appropriate Personal Protective Equipment (PPE) to minimize exposure.

Hand Protection: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
respirator is recommended.

Skin and Body Protection: A laboratory coat should be worn.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the proper disposal of Ohchinin
waste.

Step 1: Waste Collection

e Collect waste Ohchinin, including expired or unused product and contaminated materials, in
a designated and clearly labeled waste container.

e The container should be suitable for solid waste, sealable, and made of a material
compatible with the chemical.

Step 2: Spill Management
¢ In the event of a spill, avoid generating dust.
o Gently sweep up the spilled solid material.

e Place the collected material into a sealed container for disposal.
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» Following the removal of the solid, decontaminate the surface. The most common method for

chemical decontamination is to thoroughly wipe down surfaces and equipment with soap and
water using disposable towels.[1]

Step 3: Container Labeling

Label the waste container clearly with the name "Ohchinin Waste" and indicate that it is
non-hazardous.

Step 4: Final Disposal

Since Ohchinin is a non-hazardous solid chemical, it may be suitable for disposal in a
sanitary landfill.[2]

It is important not to dispose of chemical waste in standard laboratory trash cans that are
handled by custodial staff.[2]

Laboratory personnel should transport the sealed and labeled waste container directly to the
designated dumpster or waste collection area as per the institution's specific guidelines for
non-hazardous solid waste.[2]

Emergency Procedures

After Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, provide
oxygen. If breathing has stopped, administer artificial respiration.

After Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with
copious amounts of water.

After Eye Contact: Check for and remove any contact lenses. Flush the eyes with plenty of
water, ensuring to separate the eyelids with fingers.

After Swallowing: Do NOT induce vomiting. Wash out the mouth with a large amount of
water.

In all cases of significant exposure, seek medical attention.
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Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols involving Ohchinin. For methodologies related to the use of Ohchinin
in experiments, please refer to relevant published research literature.

Visual Guidance

The following diagram illustrates the decision-making process for the proper disposal of
Ohchinin.
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Caption: Workflow for the proper disposal of Ohchinin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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